Cas no 1880710-80-4 (tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate
• CAS No: 1880710-80-4
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 6165262
• PubChem ID: 107467972
• Update Time: 2025-05-20

tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6256375
• tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate
• 1880710-80-4

• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(16)15-11-9(8-14)6-5-7-10(11)17-4/h5-7H,1-4H3,(H,15,16)
• InChI Key： DCLHWBGRXDMTPI-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=CC=CC=1OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate

Comprehensive Guide to tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate (CAS 1880710-80-4): Properties, Applications, and Market Insights

The chemical compound tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate (CAS 1880710-80-4) is an important intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. This carbamate derivative features a cyano group and a methoxy substituent on its aromatic ring, making it a versatile building block for drug discovery. Researchers frequently search for "tert-butyl carbamate synthesis" or "2-cyano-6-methoxyphenyl applications," reflecting its growing relevance in medicinal chemistry.

From a structural perspective, tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate combines the protective properties of the tert-butoxycarbonyl (Boc) group with the reactivity of both cyano and methoxy functional groups. This unique combination explains why search queries like "Boc-protected aniline derivatives" and "methoxy-cyano phenyl compounds" often lead to this compound. The carbamate linkage provides stability while allowing for selective deprotection, a feature highly valued in multi-step synthetic routes.

The pharmaceutical industry shows particular interest in CAS 1880710-80-4 as evidenced by searches for "nitrogen heterocycle synthesis" and "kinase inhibitor intermediates." Many drug discovery programs targeting cancer and inflammatory diseases utilize similar cyano-methoxy phenyl scaffolds. The compound's molecular weight of 248.28 g/mol and its balanced lipophilicity make it suitable for medicinal chemistry optimization, addressing current research trends toward more bioavailable small molecules.

In synthetic applications, tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate serves as a precursor for various heterocyclic systems. Laboratory searches frequently include terms like "building blocks for triazoles" and "oxazole synthesis intermediates," highlighting its utility in constructing nitrogen-containing rings. The cyano group can be transformed into tetrazoles or amidines, while the methoxy group offers possibilities for demethylation or nucleophilic substitution.

Recent publications reveal growing interest in CAS 1880710-80-4 for developing PET radiotracers and fluorescent probes, responding to the increasing demand for "molecular imaging agents" in diagnostic applications. The compound's aromatic system allows for easy incorporation of radioactive isotopes or fluorophores without significantly altering its physicochemical properties. This aligns with current trends in theranostic approaches combining therapy and diagnosis.

From a commercial perspective, tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate has seen steady demand growth, reflected in search volumes for "bulk Boc-protected amines" and "custom synthesis carbamates." Suppliers typically offer this compound with >95% purity, catering to both research-scale and process development needs. The market for such specialty intermediates continues to expand with the pharmaceutical industry's focus on targeted therapies.

Environmental and safety considerations for 1880710-80-4 follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling of cyano-containing compounds remains essential. This practical aspect generates search queries like "carbamate stability storage" and "cyano group handling precautions," indicating users' awareness of safe laboratory practices.

The future outlook for tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate appears promising, particularly in fragment-based drug discovery (FBDD) approaches. As evidenced by increasing searches for "three-dimensional fragments" and "sp3-rich building blocks," medicinal chemists value such compounds for their ability to explore diverse chemical space. The compound's balanced properties make it suitable for developing allosteric modulators and protein-protein interaction inhibitors.

Analytical characterization of CAS 1880710-80-4 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These quality control aspects generate technical searches like "carbamate NMR shifts" and "cyano UV detection." The compound shows characteristic signals in both ¹H and ¹³C NMR spectra, with the tert-butyl group appearing as a distinctive singlet around 1.5 ppm.

In conclusion, tert-butyl N-(2-cyano-6-methoxyphenyl)carbamate represents a valuable chemical building block with diverse applications in medicinal chemistry and material science. Its combination of protective group chemistry and functional group versatility addresses current research needs in small molecule drug development and functional materials. As synthetic methodologies advance and new therapeutic targets emerge, this compound will likely maintain its importance in organic synthesis and pharmaceutical research.